![molecular formula C8H8N2O3S B1422550 2-[(Prop-2-en-1-yl)carbamoyl]-1,3-thiazole-4-carboxylic acid CAS No. 1258650-46-2](/img/structure/B1422550.png)
2-[(Prop-2-en-1-yl)carbamoyl]-1,3-thiazole-4-carboxylic acid
Overview
Description
“2-[(Prop-2-en-1-yl)carbamoyl]-1,3-thiazole-4-carboxylic acid” is a chemical compound with the molecular formula C8H8N2O3S and a molecular weight of 212.23 . It is a derivative of thiazole, a heterocyclic compound that contains both sulfur and nitrogen in the ring .
Molecular Structure Analysis
The molecular structure of “this compound” includes a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom . The prop-2-en-1-yl group is attached to the carbamoyl group, which is in turn attached to the thiazole ring .Scientific Research Applications
Antidiabetic Potential
Thiazole derivatives, including 2-[(4-Chlorobenzyl) amino]-4-methyl-1,3-thiazole-5-carboxylic acid, exhibit significant antidiabetic potential. They have been shown to lower blood glucose levels, improve insulin sensitivity, and exhibit antioxidant and anti-inflammatory activities, suggesting their potential in diabetes treatments (Paudel et al., 2017) (Paudel et al., 2018).
Immunomodulation
The thiazole derivative [2-(3-carboxy-1-propylthio)-4-methyl-1,3-thiazole] acetic acid (tiprotimod) has been evaluated for its immunomodulatory activity. It has shown the potential to stimulate macrophage activity, enhance the delayed-type hypersensitivity response, and stimulate the humoral immune response against various antigens in animal models, indicating its potential as an immunopotentiator (Schorlemmer, Dickneite, Blumbach, Dürckheimer, & Sedlacek, 1989).
Anticonvulsant and Neuroprotective Properties
4-Thiazolidinone derivatives, structurally related to 2-[(Prop-2-en-1-yl)carbamoyl]-1,3-thiazole-4-carboxylic acid, have been studied for their neurotrophic and antiepileptic properties. These compounds have been found to influence the sleep-wakefulness cycle in animal models, suggesting their potential use in treating conditions like epilepsy and associated sleep disturbances (Myronenko, Pinyazhko, & Lesyk, 2017).
Properties
IUPAC Name |
2-(prop-2-enylcarbamoyl)-1,3-thiazole-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O3S/c1-2-3-9-6(11)7-10-5(4-14-7)8(12)13/h2,4H,1,3H2,(H,9,11)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHFTZXACCMHJII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=NC(=CS1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401183629 | |
Record name | 4-Thiazolecarboxylic acid, 2-[(2-propen-1-ylamino)carbonyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401183629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1258650-46-2 | |
Record name | 4-Thiazolecarboxylic acid, 2-[(2-propen-1-ylamino)carbonyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1258650-46-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Thiazolecarboxylic acid, 2-[(2-propen-1-ylamino)carbonyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401183629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.